molecular formula C22H23FN2O4 B264033 methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate

methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate

Cat. No. B264033
M. Wt: 398.4 g/mol
InChI Key: WRFQAHYSRRZJSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate, also known as MQPA, is a synthetic compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

Methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate acts as a competitive inhibitor of serine proteases by binding to the active site of the enzyme. This prevents the enzyme from binding to its substrate and carrying out its normal function. methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate has been shown to have a high affinity for the active site of thrombin, which makes it a potential candidate for use as an anticoagulant.
Biochemical and Physiological Effects:
methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate has been shown to have a number of biochemical and physiological effects, including inhibition of blood coagulation, anti-inflammatory effects, and potential anticancer activity. Studies have also shown that methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate may have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate in lab experiments is its high specificity for serine proteases. This makes it a useful tool for studying the role of these enzymes in various physiological processes. However, one limitation of using methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate is its potential toxicity, which can vary depending on the dose and duration of exposure.

Future Directions

There are several potential future directions for research on methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate, including further studies on its mechanism of action, its potential use as an anticoagulant, and its potential neuroprotective effects. Additionally, further studies are needed to determine the optimal dose and duration of exposure for use in lab experiments, as well as its potential toxicity in vivo.

Synthesis Methods

Methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate can be synthesized using a variety of methods, including the reaction of 4-fluoroaniline with 2,3,4,6,7,8-hexahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylic acid. Other methods include the reaction of 4-fluoroaniline with 2,3,4,6,7,8-hexahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylic acid methyl ester, or the reaction of 4-fluoroaniline with 2,3,4,6,7,8-hexahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylic acid ethyl ester.

Scientific Research Applications

Methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate has been studied for its potential use in various scientific research applications, including as an inhibitor of serine proteases. Serine proteases are enzymes that play a key role in many physiological processes, including blood clotting, digestion, and immune system function. methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-2,3,4,6,7,8,9,10-octahydro-1H-pyrazino[1,2-a]quinoline-5-carboxylate has been shown to inhibit the activity of several serine proteases, including thrombin, trypsin, and chymotrypsin.

properties

Molecular Formula

C22H23FN2O4

Molecular Weight

398.4 g/mol

IUPAC Name

methyl 6-(4-fluorophenyl)-9,9-dimethyl-4,7-dioxo-1,2,3,6,8,10-hexahydropyrazino[1,2-a]quinoline-5-carboxylate

InChI

InChI=1S/C22H23FN2O4/c1-22(2)10-14-17(15(26)11-22)16(12-4-6-13(23)7-5-12)18(21(28)29-3)19-20(27)24-8-9-25(14)19/h4-7,16H,8-11H2,1-3H3,(H,24,27)

InChI Key

WRFQAHYSRRZJSA-UHFFFAOYSA-N

SMILES

CC1(CC2=C(C(C(=C3N2CCNC3=O)C(=O)OC)C4=CC=C(C=C4)F)C(=O)C1)C

Canonical SMILES

CC1(CC2=C(C(C(=C3N2CCNC3=O)C(=O)OC)C4=CC=C(C=C4)F)C(=O)C1)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.